Cas no 590-17-0 (2-Bromoacetonitrile)

• Product Name: 2-Bromoacetonitrile
• CAS No: 590-17-0
• MF: C₂H₂BrN
• MW: 119.947979450226
• MDL: MFCD00001884
• CID: 38572
• PubChem ID: 24854561
• Update Time: 2025-06-08

2-Bromoacetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Bromoacetonitrile
• BROMOACETONITRILE
• bromo-acetonitril
• Bromomethyl cyanide
• Cyanomethyl bromide
• Brommoacetonitrile
• BROMOACETONIFRILE
• HALOACETONITRILES
• MONOBROMOACETONITRILE
• HSDB 8050
• CS-W020590
• 2-bromanylethanenitrile
• bromo-acetonitrile
• Bromoacetonitrile, 97%
• BrCH2CN
• SCHEMBL5742
• A832108
• Acetonitrile, bromo-
• 2-Bromoacetonitrile; Bromoacetonitrile; Bromomethyl cyanide
• MFCD00001884
• CCRIS 6213
• BRN 0956569
• brornoacetonitrile
• AMY21970
• ACETONITRILE, 2-BROMO-
• NS00006186
• NCGC00091440-01
• Q27236310
• alpha-Bromoacetonitrile
• J-519939
• Q-200756
• 4-02-00-00531 (Beilstein Handbook Reference)
• EINECS 209-672-1
• FT-0623219
• 590-17-0
• C2H2BrN
• bromo acetonitrile
• CAS-590-17-0
• F1905-7004
• NCGC00259756-01
• Tox21_202207
• DTXSID2021496
• D88745
• UNII-07K08J16VK
• cyanomethylbromide
• DTXCID001496
• B1058
• bromacetonitrile
• NCGC00091440-02
• 07K08J16VK
• bromoacetonitile
• Bromoacetonitrile, purum, >=97.0% (GC)
• AKOS005206906
• CHEMBL2139477
• EN300-67455
• InChI=1/C2H2BrN/c3-1-2-4/h1H
• AS-12053
• bromo acetonitril
• DB-022975
• 209-672-1
• FB02517
• Acetonitrile, bromo

• MDL： MFCD00001884
• Inchi： 1S/C2H2BrN/c3-1-2-4/h1H2
• InChI Key： REXUYBKPWIPONM-UHFFFAOYSA-N
• SMILES： BrCC#N
• BRN： 956569

Computed Properties

• Exact Mass: 118.93700
• Monoisotopic Mass: 118.937062
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 4
• Rotatable Bond Count: 0
• Complexity: 41.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.8
• Topological Polar Surface Area: 23.8

Experimental Properties

• Color/Form: Colorless crystals. Easy to absorb moisture.
• Density: 1.722 g/mL at 25 °C(lit.)
• Melting Point: -36
• Boiling Point: 150°C(lit.)
• Flash Point: Degrees Fahrenheit:230°F
  Degrees Celsius:110°C
  
• Refractive Index: n20/D 1.479(lit.)
• Solubility: 50-100g/l
• Water Partition Coefficient: Insoluble in water.
• PSA: 23.79000
• LogP: 0.90488
• FEMA: 2211
• Sensitiveness: Sensitive to light
• Solubility: Soluble in water and ethanol, soluble in ether.

2-Bromoacetonitrile Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H301,H311,H315,H319,H331,H335
• Warning Statement： P261,P280,P301+P310,P305+P351+P338,P311
• Hazardous Material transportation number：UN 3276 6.1/PG 3
• WGK Germany：3
• Hazard Category Code： 23/24/25-36/37/38
• Safety Instruction： S26-S36-S45-S24/25
• FLUKA BRAND F CODES：19
• RTECS：AL7970000
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：III
• Storage Condition：Store at room temperature
• Packing Group：II
• Hazard Level：8
• Safety Term：8
• Packing Group：II
• Risk Phrases：R23/24/25; R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides

Additional information on 2-Bromoacetonitrile

Comprehensive Guide to 2-Bromoacetonitrile (CAS No. 590-17-0): Properties, Applications, and Safety

2-Bromoacetonitrile (CAS No. 590-17-0) is a versatile organic compound widely used in synthetic chemistry and industrial applications. Known for its molecular formula C2H2BrN, this colorless to pale yellow liquid is valued for its reactivity as a haloacetonitrile derivative. Its unique structure, featuring a bromine atom adjacent to a nitrile group, makes it a key intermediate in pharmaceuticals, agrochemicals, and specialty materials. Researchers often search for "2-Bromoacetonitrile synthesis" or "590-17-0 safety data," reflecting its dual role as a reagent and subject of handling protocols.

The compound’s physicochemical properties include a boiling point of ~149–152°C and a density of 1.73 g/cm³, which influence its storage and handling. Recent trends highlight interest in "green chemistry alternatives to halogenated reagents," positioning 2-Bromoacetonitrile as a candidate for optimization in sustainable processes. Its applications span cross-coupling reactions and heterocycle synthesis, addressing demands for efficient C–C bond formation in drug discovery. Users frequently inquire about "2-Bromoacetonitrile solubility" and "compatibility with polar solvents," underscoring its lab utility.

From an industrial perspective, 590-17-0 is critical in producing UV stabilizers and liquid crystal materials, aligning with the growing electronics sector. SEO-driven queries like "2-Bromoacetonitrile price per gram" or "bulk suppliers CAS 590-17-0" reflect commercial interest. Innovations in flow chemistry have further optimized its use, reducing waste—a response to the "green synthesis" trend. Analytical techniques such as GC-MS and NMR are essential for purity verification, a topic often searched alongside "2-Bromoacetonitrile spectral data."

Handling 2-Bromoacetonitrile requires adherence to laboratory safety standards, including ventilation and PPE. Popular questions like "is 2-Bromoacetonitrile moisture-sensitive" or "storage conditions for 590-17-0" emphasize user focus on stability. Regulatory compliance, particularly under REACH and OSHA guidelines, is another hot topic, with searches for "2-Bromoacetonitrile SDS" rising annually. The compound’s role in peptide modification also attracts biotech researchers, linking to trends in "proteomics tools."

In academic circles, 590-17-0 is studied for mechanistic insights into nucleophilic substitution reactions. Keywords like "2-Bromoacetonitrile reaction mechanisms" or "leaving group efficiency bromine vs. chlorine" reveal deeper scientific inquiry. Future directions may explore its use in metal-organic frameworks (MOFs) or catalysis, areas gaining traction in materials science. By integrating these facets, this guide addresses both foundational knowledge and cutting-edge queries around 2-Bromoacetonitrile.